Cas no 921-53-9 (Potassium tartarate)

• Product Name: Potassium tartarate
• CAS No: 921-53-9
• MF: C₄H₆KO₆
• MW: 189.185142993927
• CID: 40226
• PubChem ID: 6100505
• Update Time: 2025-06-28

Potassium tartarate Chemical and Physical Properties

Names and Identifiers

• L(+)tartaric acid dipotassium
• dipotassium tartrate
• L-Tartaric acid dipotassium salt
• potassium tartrate
• L-(+)Tartaric acid dipotassium salt
• Soluble tartar
• [R-(R*,R*)]-2,3-Dihydroxybutanedioic acid dipotassium salt
• L-Potassium tartrate
• Potassium trans-2,3-dihydroxysuccinate
• Potassium TaTRate
• potassium tartarate
• Potassiumtartrate&nbs
• rel-Potassium (2S,3S)-2,3-dihydroxysuccinate(2:1)
• KSC492E6F
• C4H4K2O6
• AVTYONGGKAJVTE-UHFFFAOYSA-L
• Butanedioic acid, 2,3-dihydroxy- (2R,3R)-, dipotassium salt (9CI)
• Butanedioic acid, 2,3-dihydroxy- [R-(R*,R*)]-, dipotassium salt (ZCI)
• Potassium tartrate (K2O6C4H4) (6CI, 7CI)
• Tartaric acid, dipotassium salt (8CI)
• Dipotassium L-(+)-tartrate
• L
• Dipotassium L-tartrate
• Neutral potassium tartrate
• PotassiumD-tartratemonobasic
• DB-255988
• DB-079235
• dipotassium,(2R,3S)-2,3-dihydroxybutanedioate
• 921-53-9
• AS-81988
• Dipotassium;2,3-dihydroxybutanedioate
• SCHEMBL80796
• 147-78-4
• AKOS015836341
• Potassium tartarate

• MDL： MFCD00013065
• Inchi： 1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/t1-,2-;/m1./s1
• InChI Key： BPHVHMBNGQRCNN-ZVGUSBNCSA-N
• SMILES： [C@H](O)(C(=O)O)[C@@H](O)C(=O)O.[K]

Computed Properties

• Exact Mass: 225.928
• Monoisotopic Mass: 225.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: Not determined
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: White crystals
• Density: 1.98
• Boiling Point: 399.3°Cat760mmHg
• Flash Point: 200-220°C
• Stability/Shelf Life: Stable.
• PSA: 117.89000
• LogP: -3.45730
• Decomposition: 200-220 ºC
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in about 0.5 parts of water, almost insoluble in ethanol

Potassium tartarate Security Information

• WGK Germany：1
• Safety Instruction： S22: do not breathe dust.
• RTECS：WW8223000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters